Cas no 104809-27-0 (Octadecanoic acid,2-nitrophenyl ester)

Octadecanoic acid,2-nitrophenyl ester structure
104809-27-0 structure
Product Name:Octadecanoic acid,2-nitrophenyl ester
CAS No:104809-27-0
MF:C24H39NO4
MW:405.570767641068
CID:126453
PubChem ID:4279087
Update Time:2025-04-18

Octadecanoic acid,2-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

    • Octadecanoic acid,2-nitrophenyl ester
    • (2-nitrophenyl) octadecanoate
    • 2-Nitrophenyl stearate
    • AC1N7GWD
    • CTK8E4103
    • stearic acid-(2-nitro-phenyl ester)
    • Stearinsaeure-(2-nitro-phenylester)
    • O-NITROPHENYL STEARATE
    • OCTADECANOIC ACID 2-NITROPHENYL ESTER
    • FT-0756167
    • J-001265
    • SCHEMBL11622337
    • DTXSID70401505
    • HY-W127326
    • nitrophenyl stearate
    • CS-0185568
    • 104809-27-0
    • Inchi: 1S/C24H39NO4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-21-24(26)29-23-20-18-17-19-22(23)25(27)28/h17-20H,2-16,21H2,1H3
    • InChI Key: GQOFUYZAMTVGQX-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1[N+](=O)[O-])C(CCCCCCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 405.28807
  • Monoisotopic Mass: 405.28790873g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 18
  • Complexity: 422
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 72.1Ų

Experimental Properties

  • PSA: 69.44

Octadecanoic acid,2-nitrophenyl ester Security Information

  • WGK Germany:3
  • Safety Term:WGK Germany 3

Octadecanoic acid,2-nitrophenyl ester Pricemore >>

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